Cas no 113169-27-0 (4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester)

• Product Name: 4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• CAS No: 113169-27-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1099430
• PubChem ID: 14643811
• Update Time: 2025-04-20

4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-methyl-1H-Pyrrole-2-carboxylic acid ethyl ester
• ethyl 4-formyl-1-methyl-1H-pyrrole-2-carboxylate
• ethyl 4-formyl-1-methylpyrrole-2-carboxylate
• DA-20186
• 113169-27-0
• AB57045
• SCHEMBL2397281
• A1-11204
• AKOS006302918
• HENLOHXKKRWRLB-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)8-4-7(6-11)5-10(8)2/h4-6H,3H2,1-2H3
• InChI Key： HENLOHXKKRWRLB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=O)=CN1C)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.3Ų